Cas no 19009-75-7 (2-Pyridinesulfonamide,1-oxide)

2-Pyridinesulfonamide,1-oxide structure
2-Pyridinesulfonamide,1-oxide structure
Product Name:2-Pyridinesulfonamide,1-oxide
CAS No:19009-75-7
MF:C5H6N2O3S
MW:174.177739620209
CID:123302
PubChem ID:15417762
Update Time:2025-04-18

2-Pyridinesulfonamide,1-oxide Chemical and Physical Properties

Names and Identifiers

    • 2-Pyridinesulfonamide,1-oxide
    • 2-Pyridinesulfonamide,1-oxide(8CI,9CI)
    • 19009-75-7
    • SCHEMBL10634892
    • 1-oxidopyridin-1-ium-2-sulfonamide
    • CHEMBL29104
    • Inchi: 1S/C5H6N2O3S/c6-11(9,10)5-3-1-2-4-7(5)8/h1-4H,(H2,6,9,10)
    • InChI Key: CPCOWTPLEJOHAC-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=C[N+]=1[O-])(N)(=O)=O

Computed Properties

  • Exact Mass: 174.00998
  • Monoisotopic Mass: 174.00991323g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 220
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.7
  • Topological Polar Surface Area: 94Ų

Experimental Properties

  • PSA: 87.1
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